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Compound of Interest

Compound Name: 3-Hydroxysebacic acid

Cat. No.: B143112

Introduction

3-Hydroxysebacic acid, a C10 a,w-dicarboxylic acid, is a metabolite of fatty acid metabolism.
[1] Its presence and concentration in biological fluids and cell culture media can provide
valuable insights into cellular metabolic processes, particularly fatty acid B-oxidation and w-
oxidation pathways.[2][3] Elevated levels of 3-hydroxy dicarboxylic acids, including 3-
Hydroxysebacic acid, can be indicative of metabolic dysregulation, such as in certain fatty
acid oxidation disorders.[4][5] Therefore, accurate and robust methods for quantifying 3-
Hydroxysebacic acid in cell culture media are essential for researchers in metabolic disease,
drug discovery, and cellular physiology.

This application note provides detailed protocols for the quantification of 3-Hydroxysebacic
acid in cell culture media using two common analytical techniques: Gas Chromatography-Mass
Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Metabolic Pathway Context

3-Hydroxysebacic acid is formed through a combination of w-oxidation and subsequent 3-
oxidation of fatty acids. The diagram below illustrates the general pathway leading to the
formation of 3-hydroxy dicarboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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